Cas no 1805708-83-1 (2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole)

• Product Name: 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole
• CAS No: 1805708-83-1
• MF: C₉H₆BrIN₂O
• MW: 364.965213298798
• CID: 4824043
• Update Time: 2025-06-09

2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole

• Inchi： 1S/C9H6BrIN2O/c10-3-7-12-8-5(4-14)1-2-6(11)9(8)13-7/h1-2,4H,3H2,(H,12,13)
• InChI Key： SLUFFNBFRSVTCC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=O)C2=C1N=C(CBr)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole

Introduction to 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole (CAS No. 1805708-83-1)

2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole, identified by the CAS number 1805708-83-1, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole, including the presence of both bromomethyl and formyl functional groups, as well as an iodine substituent, make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The benzimidazole core is a privileged scaffold in drug discovery, exhibiting activities ranging from antiviral and antibacterial to anticancer and anti-inflammatory properties. The introduction of electrophilic centers such as the bromomethyl and formyl groups enhances the reactivity of this molecule, allowing for further functionalization and the development of novel derivatives. These modifications can be strategically employed to optimize binding interactions with biological targets, thereby improving efficacy and reducing side effects.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases. Among these, cancers represent a major area of interest. The iodine atom in 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole serves as an excellent handle for radiolabeling, making this compound particularly useful in positron emission tomography (PET) imaging studies for cancer diagnosis and therapy monitoring. Additionally, the bromomethyl group can be readily incorporated into compounds designed to modulate enzyme activity or interact with specific protein receptors.

The formyl group provides another avenue for chemical modification, enabling the synthesis of amides, esters, or anhydrides through condensation reactions. This versatility has been exploited in the development of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer. For instance, derivatives of benzimidazole have been shown to inhibit cathepsin B, an enzyme implicated in tumor progression and bone resorption.

Recent advancements in computational chemistry have further accelerated the design and optimization of benzimidazole-based drugs. Molecular docking studies have identified 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole as a promising candidate for targeting kinases, which are overexpressed in many cancers. By leveraging machine learning algorithms to predict binding affinities and optimize molecular structures, researchers have been able to generate novel analogs with enhanced potency and selectivity.

The pharmaceutical industry has also recognized the potential of 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole in the development of antiviral agents. The benzimidazole scaffold is known to interact with viral enzymes such as polymerases and proteases, disrupting replication cycles. For example, studies have demonstrated that certain benzimidazole derivatives can inhibit HIV reverse transcriptase by binding to its active site. The presence of both bromomethyl and formyl groups allows for further derivatization, enabling fine-tuning of pharmacokinetic properties such as solubility and bioavailability.

Another area where 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole has shown promise is in the treatment of neurodegenerative diseases. Benzimidazoles have been investigated for their ability to cross the blood-brain barrier and interact with central nervous system receptors. Researchers are exploring derivatives that can modulate neurotransmitter release or inhibit neurotoxic pathways associated with conditions like Alzheimer's disease and Parkinson's disease. The electrophilic nature of this compound facilitates the introduction of pharmacophores that can interact with specific amino acid residues in target proteins.

The synthetic utility of 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole extends beyond pharmaceutical applications. It serves as a key building block in materials science, particularly in the synthesis of organic semiconductors and luminescent materials. The conjugated system inherent to benzimidazoles contributes to their ability to absorb and emit light across various wavelengths, making them suitable for optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 2-Bromomethyl-7-formyl-4-iodo-1H-benzimidazole (CAS No. 1805708-83-1) is a multifaceted compound with significant potential across multiple domains of science and medicine. Its unique structural features enable diverse chemical modifications, making it an indispensable tool for drug discovery researchers. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly crucial role in developing innovative therapeutic strategies against some of the most challenging diseases faced by humanity today.